Cas no 814255-78-2 (N-(4-Bromothien-2-yl)methyl-N-methylamine)

• Product Name: N-(4-Bromothien-2-yl)methyl-N-methylamine
• CAS No: 814255-78-2
• MF: C₆H₈BrNS
• MW: 206.103419303894
• CID: 1031686
• PubChem ID: 42282034
• Update Time: 2025-08-05

N-(4-Bromothien-2-yl)methyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromothiophen-2-yl)-N-methylmethanamine
• 1-(4-Bromothiophen-2-yl)-N-methylmethamine
• 4-bromo-N-methyl-2-Thiophenemethanamine
• N-[(4-Bromothien-2-yl)methyl]-N-methylamine
• NAVCVBRGBJGGFK-UHFFFAOYSA-N
• 814255-78-2
• Z234895223
• DTXSID20654706
• CS-0248876
• TS-02947
• (4-bromothiophen-2-ylmethyl)methylamine
• AKOS002652937
• FT-0739739
• SCHEMBL70198
• EN300-41764
• [(4-bromothiophen-2-yl)methyl](methyl)amine
• G30105
• DA-39796
• N-(4-Bromothien-2-yl)methyl-N-methylamine

• MDL： MFCD09258828
• Inchi： 1S/C6H8BrNS/c1-8-3-6-2-5(7)4-9-6/h2,4,8H,3H2,1H3
• InChI Key： NAVCVBRGBJGGFK-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CNC

Computed Properties

• Exact Mass: 204.956
• Monoisotopic Mass: 204.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3A^2
• XLogP3: 1.7

N-(4-Bromothien-2-yl)methyl-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Bromothien-2-yl)methyl-N-methylamine

Introduction to N-(4-Bromothien-2-yl)methyl-N-methylamine (CAS No. 814255-78-2)

N-(4-Bromothien-2-yl)methyl-N-methylamine, a compound with the chemical formula C₈H₈BrNS, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its unique structural features, which include a thiophene ring substituted with a bromine atom at the 4-position and an amine group attached to a methyl group. The CAS number 814255-78-2 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The synthesis and application of N-(4-Bromothien-2-yl)methyl-N-methylamine have garnered considerable attention due to its potential role in the development of novel therapeutic agents. The presence of the bromothienyl moiety makes this compound a valuable intermediate in organic synthesis, particularly in the construction of more complex molecules. The bromine atom, being highly electrophilic, facilitates various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery processes.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse biological activities. Thiophenes, known for their aromatic stability and structural versatility, have been extensively explored for their pharmacological properties. Specifically, compounds containing the 4-bromothienyl group have shown promise in the development of antimicrobial, antifungal, and anti-inflammatory agents. The amine functional group in N-(4-Bromothien-2-yl)methyl-N-methylamine further enhances its utility by allowing further derivatization into more complex pharmacophores.

One of the most compelling aspects of N-(4-Bromothien-2-yl)methyl-N-methylamine is its role as a building block in the synthesis of small-molecule drugs. The ability to modify both the thiophene ring and the amine moiety provides chemists with a high degree of flexibility in designing molecules with tailored biological activities. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in cancer progression. The bromine atom serves as a handle for cross-coupling reactions, enabling the introduction of diverse substituents that can modulate drug efficacy and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. N-(4-Bromothien-2-yl)methyl-N-methylamine exemplifies this trend by combining a well-studied heterocycle with functional groups that enhance reactivity and bioavailability. Studies have demonstrated its utility in generating novel scaffolds for kinase inhibitors, which are critical targets in oncology research. The compound's ability to undergo facile functionalization makes it an attractive candidate for library screening and hit-to-lead optimization.

The pharmacological potential of N-(4-Bromothien-2-yl)methyl-N-methylamine has also been explored in the context of central nervous system (CNS) disorders. The thiophene ring is known to interact with various neurotransmitter receptors, suggesting that derivatives of this compound could have therapeutic effects on conditions such as depression and epilepsy. Furthermore, the methylamine group contributes to lipophilicity, which is often crucial for blood-brain barrier penetration. This combination of properties makes N-(4-Bromothien-2-yl)methyl-N-methylamine a promising candidate for further investigation in neuropharmacology.

In conclusion, N-(4-Bromothien-2-yl)methyl-N-methylamine (CAS No. 814255-78-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal researchers alike. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics. The ongoing exploration of its pharmacological properties ensures that it remains at the forefront of drug discovery efforts across multiple therapeutic areas.